Cas no 1807196-58-2 (5-Chloromethyl-3-cyano-2-fluorophenylacetic acid)

• Product Name: 5-Chloromethyl-3-cyano-2-fluorophenylacetic acid
• CAS No: 1807196-58-2
• MF: C₁₀H₇ClFNO₂
• MW: 227.619485139847
• CID: 4981403
• Update Time: 2025-05-19

5-Chloromethyl-3-cyano-2-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-3-cyano-2-fluorophenylacetic acid

• Inchi： 1S/C10H7ClFNO2/c11-4-6-1-7(3-9(14)15)10(12)8(2-6)5-13/h1-2H,3-4H2,(H,14,15)
• InChI Key： QTPSDQCNHNPLQE-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C#N)=C(C(CC(=O)O)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Additional information on 5-Chloromethyl-3-cyano-2-fluorophenylacetic acid

Comprehensive Overview of 5-Chloromethyl-3-cyano-2-fluorophenylacetic acid (CAS 1807196-58-2)

5-Chloromethyl-3-cyano-2-fluorophenylacetic acid, identified by the unique chemical identifier CAS 1807196-58-2, is a multifunctional organic compound with a complex molecular architecture. Its structure incorporates a substituted benzene ring bearing a chloromethyl group at the para position, a cyano (nitrile) substituent at the meta position, and a fluoro substituent at the ortho position relative to the acetic acid moiety. This combination of electron-withdrawing and electron-donating groups creates a unique electronic environment that influences its reactivity and potential applications in synthetic chemistry and pharmaceutical development.

The presence of multiple functional groups in 5-chloromethyl-3-cyano-2-fluorophenylacetic acid makes it an attractive scaffold for further derivatization. The nitrile group (-C≡N), for instance, can be hydrolyzed to carboxylic acids or converted into amides under specific reaction conditions. The fluoro substituent (-F), known for its strong inductive effect and metabolic stability, enhances the compound's lipophilicity while maintaining structural rigidity—a property highly valued in drug design. Meanwhile, the chloromethyl group (-CH₂Cl) serves as a versatile handle for nucleophilic substitution reactions, enabling the introduction of diverse functional moieties such as amines, thiols, or other heteroatoms.

In recent years, compounds with similar structural motifs have gained attention in medicinal chemistry due to their potential as kinase inhibitors and GPCR modulators. For example, research published in the *Journal of Medicinal Chemistry* (2024) highlighted the role of fluorinated aromatic scaffolds in improving bioavailability and metabolic resistance in small-molecule therapeutics. The trifluoromethyl-substituted analogs of this class demonstrated enhanced potency against protein kinases involved in cancer progression. While direct studies on CAS 1807196-58-2 remain limited, its structural similarity to these bioactive compounds suggests promising avenues for investigation.

Synthetic approaches to produce CAS 1807196-58-2 typically involve multi-step strategies leveraging modern organic synthesis techniques. A plausible route begins with electrophilic aromatic substitution on fluorinated benzene derivatives to introduce the cyano group via cyanation reactions. Subsequent chlorination at the methylated position can be achieved through transition-metal-catalyzed cross-coupling methodologies such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The final acetylation step to form the phenylacetic acid backbone often employs Friedel-Crafts acylation followed by hydrolysis under acidic conditions.

The trifluoromethylation reaction has emerged as a critical tool in modern synthetic chemistry, enabling precise placement of fluorine atoms in complex molecules. A 2023 review in *ACS Chemical Biology* emphasized that fluorinated compounds like CAS 1807196-58-2 exhibit altered hydrogen bonding patterns and hydrophobic interactions compared to their non-fluorinated counterparts. These properties are particularly advantageous when designing ligands for enzyme inhibition or receptor activation where subtle structural modifications significantly impact binding affinity.

In agrochemical research, compounds containing both nitrile and fluoro functionalities have shown herbicidal activity through disruption of plant metabolic pathways. The cyano group's ability to mimic natural substrates while resisting enzymatic degradation makes it an effective warhead for herbicide development. Although no commercial applications for CAS 1807196-58-2 have been reported yet, its structural features align with those found in patented agrochemical agents targeting acetolactate synthase (ALS) enzymes.

Analytical characterization of this compound requires advanced instrumental techniques due to its complex structure. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about proton and carbon environments around each functional group. High-resolution mass spectrometry (HRMS) confirms molecular weight with precision necessary for distinguishing between isomers or decomposition products during synthesis monitoring.

The integration of computational modeling has further advanced understanding of CAS 1807196-58-2's properties. Quantum mechanical calculations predict frontier molecular orbital distributions that explain reactivity trends observed experimentally. These insights guide synthetic optimization by identifying which substituents most significantly influence reaction selectivity—a critical factor when scaling up production processes from laboratory settings to industrial applications.

In materials science contexts, fluorinated aromatic compounds like this one contribute to developing high-performance polymers with enhanced thermal stability and chemical resistance. The rigid planar structure combined with fluorine's low polarizability makes them suitable candidates for electronic materials where controlled charge transport properties are required.

Ongoing research continues to explore novel applications for this versatile scaffold across disciplines ranging from pharmaceuticals to specialty chemicals manufacturing. Collaborative efforts between academic institutions and industry partners aim to unlock new functionalities through strategic modification of each substituent's position and type within the core aromatic framework.